Cas no 214360-81-3 (5-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-indan-1-one)

• Product Name: 5-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-indan-1-one
• CAS No: 214360-81-3
• MF: C₁₅H₁₉BO₃
• MW: 258.120564699173
• MDL: MFCD09264181
• CID: 242871
• PubChem ID: 18541710
• Update Time: 2025-05-19

5-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-indan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-indan-1-one
• 1H-Inden-1-one,2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-Oxo-2,3-dihydro-1H-indene-5-boronic acid pinacol ester
• SCHEMBL483144
• AMY20722
• A1-03128
• MFCD09264181
• 5-(4,4,5,5-tetramethyl-[1,3,2]-dioxaborolan-2-yl)indanone
• 214360-81-3
• 5-(4,4,5,5-Tetra methyl-1,3,2-dioxaborolan-2-yl)indan-1-one
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one
• CKYFZKMPRIVFKW-UHFFFAOYSA-N
• 2,3-DIHYDRO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDEN-1-ONE
• A50028
• CS-0153846
• EN300-152615
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indan-1-one
• AR-527/43461192
• 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2,3-DIHYDRO-INDEN-1-ONE
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydroinden-1-one
• J-014069
• SY110322
• AKOS016001156
• Z1723429471
• MB07276
• 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-INDANONE
• DB-116434
• 5-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-indan-1-one

• MDL： MFCD09264181
• Inchi： 1S/C15H19BO3/c1-14(2)15(3,4)19-16(18-14)11-6-7-12-10(9-11)5-8-13(12)17/h6-7,9H,5,8H2,1-4H3
• InChI Key： CKYFZKMPRIVFKW-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C(CCC3=C2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.14300
• Monoisotopic Mass: 258.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.11470

Additional information on 5-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-indan-1-one

Recent Advances in the Study of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-indan-1-one (CAS: 214360-81-3)

The compound 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-indan-1-one (CAS: 214360-81-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic ester derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex pharmaceutical scaffolds.

Recent studies have highlighted the role of this compound in the development of novel kinase inhibitors, which are critical for targeting signaling pathways implicated in cancer and inflammatory diseases. Researchers have demonstrated its utility in the synthesis of indanone-based derivatives that exhibit potent inhibitory activity against specific kinases, such as EGFR and VEGFR, offering promising avenues for therapeutic intervention.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-indan-1-one as a building block to develop a series of indanone-boronic acid hybrids. These hybrids displayed enhanced solubility and bioavailability compared to their non-boronated counterparts, addressing a common challenge in drug development. The study also reported improved target binding affinity, attributed to the boronic acid moiety's ability to form reversible covalent bonds with active-site residues in target enzymes.

Another notable application of this compound lies in the field of proteolysis-targeting chimeras (PROTACs). A 2024 preprint on bioRxiv detailed its incorporation into PROTAC molecules designed to degrade oncogenic proteins. The boronic ester functionality facilitated the efficient assembly of these bifunctional molecules, which successfully induced the degradation of target proteins in cellular models, showcasing its potential in targeted protein degradation therapies.

From a synthetic chemistry perspective, advancements in the preparation and handling of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-indan-1-one have been reported. A recent Organic Process Research & Development article described an optimized large-scale synthesis protocol that improves yield and purity while minimizing hazardous byproducts. This development is particularly relevant for industrial-scale pharmaceutical production, where reproducibility and safety are paramount.

Looking ahead, the unique properties of this compound continue to inspire innovative research directions. Its compatibility with diverse chemical transformations and biological applications positions it as a valuable tool in the medicinal chemist's arsenal. Future studies are expected to explore its use in additional therapeutic contexts, such as neurodegenerative diseases and infectious disorders, further expanding its impact on drug discovery.